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Introduction

Neuropeptide F (NPF) is the invertebrate homolog of the vertebrate Neuropeptide Y (NPY), a
highly conserved 36-amino acid neuromodulator.[1][2] NPF plays a crucial role in a wide array
of physiological and behavioral processes, including the regulation of feeding, sleep-wake
behavior, alcohol sensitivity, and cardiac activity.[3][4][5][6] The NPF signaling system,
comprising the NPF peptide and its G protein-coupled receptor (NPFR), presents a significant
target for research and potential therapeutic intervention in areas ranging from metabolic
disorders to addiction.[3][7][8] This guide provides a comprehensive overview of the
methodologies for identifying and analyzing NPF genes, detailing experimental protocols and
presenting key data for researchers in the field.

Neuropeptide F Signaling Pathway
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The NPF signaling pathway is initiated by the binding of the NPF peptide to its cognate
receptor, NPFR1 (also known as NPFFR1 or GPR147 in some contexts), a member of the G
protein-coupled receptor (GPCR) superfamily.[2][3][7][9] This interaction triggers intracellular
signaling cascades that modulate neuronal activity and, consequently, behavior and physiology.
In Drosophila, this system has been shown to acutely mediate sensitivity to ethanol sedation.[3]
[9] Activation of NPF signaling in the brain promotes wakefulness and feeding, suggesting NPF
acts as a hunger signal.[6]

Below is a diagram illustrating the generalized NPF signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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